Cas no 1494653-03-0 (1-(5-methylthiophene-2-carbonyl)azetidin-3-amine)

• Product Name: 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine
• CAS No: 1494653-03-0
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 5578067
• Update Time: 2025-10-29

1-(5-methylthiophene-2-carbonyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-1-azetidinyl)(5-methyl-2-thienyl)-
• 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine

• Inchi： 1S/C9H12N2OS/c1-6-2-3-8(13-6)9(12)11-4-7(10)5-11/h2-3,7H,4-5,10H2,1H3
• InChI Key： QGTGAZXVFWVQOG-UHFFFAOYSA-N
• SMILES： C(N1CC(N)C1)(C1SC(C)=CC=1)=O

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 363.9±42.0 °C(Predicted)
• pka: 7.23±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine

Professional Introduction to Compound with CAS No. 1494653-03-0 and Product Name: 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine

Compound with the CAS number 1494653-03-0 and the product name 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a thiophene ring, which is a key feature contributing to its pharmacological properties, alongside an azetidine moiety that enhances its binding affinity to biological targets.

The 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine moiety is particularly noteworthy for its role in modulating biological pathways. Recent studies have highlighted the importance of thiophene derivatives in the design of novel therapeutic agents. The presence of the 5-methylthiophene-2-carbonyl group introduces a reactive site that can be exploited for further chemical modifications, enabling the development of more sophisticated drug candidates. This feature makes the compound a valuable scaffold for medicinal chemists seeking to explore new pharmacological interactions.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in addressing various therapeutic challenges. The azetidine ring, a six-membered heterocyclic structure, is known for its ability to mimic natural amino acid residues, thereby facilitating interactions with biological targets such as enzymes and receptors. This structural motif has been widely utilized in the development of bioactive molecules due to its versatility and compatibility with biological systems.

Recent advancements in computational chemistry have further illuminated the pharmacological profile of 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine. Molecular docking studies have demonstrated that this compound exhibits promising binding affinity to several key targets relevant to human health. For instance, preliminary research suggests that it may interact with enzymes involved in inflammatory pathways, making it a candidate for developing treatments against chronic inflammatory diseases. Additionally, its interaction with other biological targets has been explored, indicating potential applications in oncology and neurology.

The synthesis of 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine involves multi-step organic reactions that highlight the synthetic prowess of modern pharmaceutical chemistry. The integration of the thiophene and azetidine moieties requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process. These approaches not only enhance efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry.

The pharmacokinetic properties of this compound are another area of active investigation. Studies have begun to explore how 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine behaves within biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for assessing its therapeutic potential and determining optimal dosing regimens. Preliminary data suggest that the compound exhibits favorable pharmacokinetic characteristics, which could translate into effective clinical applications.

In conclusion, 1-(5-methylthiophene-2-carbonyl)azetidin-3-amine represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in addressing some of today's most pressing medical challenges.